Cas no 1075-06-5 (PHENYLGLYOXAL MONOHYDRATE)

PHENYLGLYOXAL MONOHYDRATE Properties

Names and Identifiers

• PHENYLGLYOXAL MONOHYDRATE
• BENZOYLFORMALDEHYDE MONOHYDRATE
• 2,2-DIHYDROXY-1-PHENYL-ETHANONE
• PHENYLGLYOXAL
• PHENYLGLYOXAL HYDRATE
• P-PHENYLGLYOXAL MONOHYDRATE
• 2,2-dihydroxy-1-phenyl-ethanon
• 2,2-dihydroxy-acetophenon
• 2,2-dihydroxy-1-phenylethan-1-one
• 2,2-dihydroxyacetophenone
• dihydroxy acetophenone
• phenylglyoxal hemiacetal
• phenylglyoxyl monohydrate
• Phenylglyoxal hydrate 97%
• 2,2-Dihydroxy-1-phenylethanone
• alpha,alpha-Dihydroxyacetophenone
• s5425
• Acetophenone, 2,2-dihydroxy-
• Dioxyacetophenone
• CCG-266223
• Ethanone, 2,2-dihydroxy-1-phenyl-
• NSC-249825
• 2,2-Dihydroxyacetophenone
• 2,2-Dihydroxy-1-phenylethanone #
• NSC 249825
• BRN 2437741
• CS-0099611
• 2,2-Dihydroxy-1-phenyl-ethanone
• EN300-310852
• AC-20890
• 1075-06-5
• DA-60004
• D70386
• 2,2-Dihydroxy-1-phenylethan-1-one
• Benzeneacetaldehyde, alpha-oxo-, hydrate (1:1)
• Phenylglyoxalhydrate
• Dihydroxy 1-phenylethanone
• NSC249825
• HY-128407
• 3-07-00-03443 (Beilstein Handbook Reference)
• alpha,alpha-dihydroxy-acetophenone
• 6A8BDX43XD
• SY046839
• .alpha.,.alpha.-Dihydroxyacetophenone
• MFCD05148876
• DTXSID501032251
• SCHEMBL157066
• AKOS006293453
• Benzoylformaldehyde Monohydrate
• +Expand

• MDL： MFCD05148876
• InChIKey： YQBLQKZERMAVDO-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8O3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,8,10-11H
• SMILES： C1=CC=C(C=C1)C(=O)C(O)O
• BRN： 1854721

Computed Properties

• Exact Mass: 152.04700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.047
• Heavy Atom Count: 11
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• LogP: 1.00390
• PSA: 43.37000
• Refractive Index: 1.5120 (estimate)
• Water Partition Coefficient: Partly miscible with water.
• Boiling Point: 142 °C/125 mmHg(lit.)
• Melting Point: 76-79 °C (lit.)
• Flash Point: 142°C/125mm
• Solubility: 95% ethanol: soluble5%, clear to very slightly hazy, colorless to light yellow
• Color/Form: With white powder.
• Solubility: Not determined
• Sensitiveness: Sensitive to air
• Density: 1.1603 (rough estimate)

PHENYLGLYOXAL MONOHYDRATE Security Information

• Symbol: GHS07
• RTECS：KM5775180
• WGK Germany：3
• Safety Term：S22-26-36
• Safety Instruction： S22-S26-S36
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Prompt：warning
• Storage Condition：2-8ºC
• Risk Phrases： 22-36/37/38
• Signal Word：Warning

PHENYLGLYOXAL MONOHYDRATE Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone